Cas no 2770499-02-8 ((9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate
• CAS No: 2770499-02-8
• MF: C₂₃H₂₀BrNO₃
• MW: 438.313805580139
• CID: 6291455
• PubChem ID: 165992812
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770499-02-8
• (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate
• EN300-37398202

• Inchi： 1S/C23H20BrNO3/c1-14-10-21(24)15(11-22(14)26)12-25-23(27)28-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20,26H,12-13H2,1H3,(H,25,27)
• InChI Key： XHKUDTWTJMDESE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 437.06266g/mol
• Monoisotopic Mass: 437.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate

Chemical Profile of (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate (CAS No. 2770499-02-8)

Introducing the compound (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate, identified by its CAS number 2770499-02-8, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, combines a fluorene moiety with a carbamate functional group, linked to a brominated and hydroxymethyl-substituted aromatic ring. Such structural motifs are often explored for their potential biological activities and mechanistic insights.

The central scaffold of this molecule, featuring a fluorene core, is renowned for its rigidity and fluorescence properties, making it a valuable component in various applications ranging from material science to biological probes. The introduction of the carbamate group at the 9-position of the fluorene ring not only enhances the molecular complexity but also opens up possibilities for further derivatization and functionalization. This design allows for the exploration of diverse pharmacophoric interactions, which are crucial for developing novel therapeutic agents.

The aromatic component of the compound, specifically the 2-bromo-5-hydroxy-4-methylphenyl moiety, adds another layer of functionality. The presence of bromine and hydroxyl groups on a methyl-substituted benzene ring suggests potential roles in hydrogen bonding, electronic properties, and metabolic stability. These features are often leveraged in medicinal chemistry to modulate binding affinities and selectivity profiles. The combination of these structural elements makes this compound an intriguing candidate for further investigation.

In recent years, there has been a surge in research focused on developing small molecules with enhanced biological activity and improved pharmacokinetic profiles. The compound (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate aligns well with this trend, as its structural design incorporates elements that are frequently associated with biological relevance. For instance, the fluorene core has been extensively studied for its role in photodynamic therapy and as a fluorescent marker in cellular imaging. Meanwhile, the carbamate group is a well-known pharmacophore that appears in numerous bioactive molecules.

The brominated aromatic ring in this compound is particularly noteworthy, as it has been implicated in various biological pathways. Studies have shown that brominated phenols can exhibit potent antioxidant properties and may interfere with key enzymatic processes. The hydroxyl group further enhances these interactions by participating in hydrogen bonding networks, which are critical for molecular recognition processes within biological systems. Together, these features make this compound a promising candidate for drug discovery efforts targeting neurological disorders, inflammation, and other diseases.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic methodologies. The preparation of (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate involves multiple steps, including functional group transformations, protection-deprotection strategies, and regioselective reactions. Each step must be carefully optimized to ensure high yields and purity levels, which are essential for subsequent biological evaluation.

The field of medicinal chemistry has seen significant advancements in computational tools that aid in the design and optimization of drug candidates. Molecular modeling techniques have become indispensable for predicting binding modes and affinity interactions between small molecules and biological targets. In the case of this compound, computational studies can help elucidate how its structural features contribute to its potential biological activity. Such insights can guide further modifications to enhance potency and selectivity.

Recent research has highlighted the importance of understanding the metabolic fate of drug candidates to improve their clinical efficacy and safety profiles. The presence of both polar (carbamate) and non-polar (fluorene) regions in this compound suggests that it may exhibit complex metabolic pathways upon administration. Investigating these pathways through in vitro and in vivo studies can provide valuable information for optimizing drug design and minimizing potential side effects.

The versatility of this compound also extends to its potential applications in material science. Fluorene derivatives are known for their exceptional photophysical properties, making them suitable candidates for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The incorporation of additional functional groups can further tailor these properties for specific applications.

In conclusion, the compound (9H-fluoren-9-yl)methyl N-[(2-bromo-5-hydroxy-4-methylphenyl)methyl]carbamate represents a fascinating intersection of pharmaceutical chemistry and materials science. Its intricate structure combines elements that are known to be biologically relevant with properties that make it suitable for advanced technological applications. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.